Cas no 2153186-82-2 (benzyl N-(1-cyano-1-ethylpropyl)carbamate)

• Product Name: benzyl N-(1-cyano-1-ethylpropyl)carbamate
• CAS No: 2153186-82-2
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5937094
• PubChem ID: 165914228
• Update Time: 2025-06-27

benzyl N-(1-cyano-1-ethylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(1-cyano-1-ethylpropyl)carbamate
• 2153186-82-2
• EN300-7306014

• Inchi： 1S/C14H18N2O2/c1-3-14(4-2,11-15)16-13(17)18-10-12-8-6-5-7-9-12/h5-9H,3-4,10H2,1-2H3,(H,16,17)
• InChI Key： PFONIURWYWACPF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C#N)(CC)CC)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on benzyl N-(1-cyano-1-ethylpropyl)carbamate

Professional Introduction to Benzyl N-(1-cyano-1-ethylpropyl)carbamate (CAS No. 2153186-82-2)

Benzyl N-(1-cyano-1-ethylpropyl)carbamate, a compound with the chemical formula C₁₂H₁₅N₂O₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number CAS NO. 2153186-82-2, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both carbamate and cyano functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The carbamate moiety in Benzyl N-(1-cyano-1-ethylpropyl)carbamate plays a crucial role in its reactivity and utility. Carbamates are well-known for their ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are fundamental in the synthesis of pharmaceuticals. The benzyl group, on the other hand, provides a hydrophobic anchor that can influence the solubility and bioavailability of derivatives formed from this compound. This dual functionality makes it an attractive candidate for further chemical manipulation and functionalization.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. Research has shown that carbamates can act as intermediates in the synthesis of bioactive molecules targeting various biological pathways. For instance, studies have explored the use of carbamates in the development of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The cyano group in Benzyl N-(1-cyano-1-ethylpropyl)carbamate adds another layer of reactivity, enabling further derivatization into more complex structures that could exhibit unique pharmacological properties.

The structural features of Benzyl N-(1-cyano-1-ethylpropyl)carbamate also make it a valuable tool in synthetic organic chemistry. The combination of a benzyl group and a cyano-substituted ethyl chain provides a scaffold that can be modified to create a wide range of derivatives. These derivatives can be tailored for specific applications, such as the development of new agrochemicals or advanced materials. The compound's ability to undergo various chemical reactions allows chemists to explore different synthetic pathways, leading to innovative solutions in drug discovery and material science.

Recent advancements in computational chemistry have further enhanced the understanding and application of Benzyl N-(1-cyano-1-ethylpropyl)carbamate. Molecular modeling techniques have been employed to predict the behavior of this compound in different reaction conditions, aiding researchers in designing efficient synthetic routes. Additionally, computational studies have helped identify potential new applications for this molecule by simulating its interactions with biological targets. These insights have opened up new avenues for research and development, particularly in the field of personalized medicine.

The pharmaceutical industry has been particularly interested in exploring the potential of Benzyl N-(1-cyano-1-ethylpropyl)carbamate as a building block for drug candidates. Its unique structural features make it suitable for designing molecules that can interact with specific biological targets, modulating pathways involved in disease processes. For example, researchers have investigated its use in developing compounds that could modulate neurotransmitter activity, which is relevant in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The versatility of this compound allows for extensive structural modifications, enabling the creation of libraries of compounds with varying pharmacological profiles.

The synthesis of Benzyl N-(1-cyano-1-ethylpropyl)carbamate involves multi-step organic reactions that highlight its complexity and synthetic value. The process typically starts with the formation of a carbamate intermediate through the reaction between benzoyl chloride and ethyl cyanoacetate. Subsequent functional group transformations lead to the final product. This synthetic route showcases the compound's role as a key intermediate in organic synthesis, demonstrating its importance beyond just being a single entity.

In conclusion, Benzyl N-(1-cyano-1-ethylpropyl)carbamate (CAS No. 2153186-82-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, including the presence of both carbamate and cyano functional groups, make it a valuable tool for researchers exploring new drug candidates and synthetic methodologies. The growing body of research on this compound underscores its importance as an intermediate for developing innovative therapeutics and materials.